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Compound of Interest

Compound Name: Permabond 910

Cat. No.: B1167610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols regarding the cure time of

Permabond 910, a methyl cyanoacrylate adhesive. The information is intended to guide

researchers, scientists, and drug development professionals in optimizing the use of this

adhesive for various laboratory applications.

Introduction to Permabond 910
Permabond 910 is a single-part, low-viscosity, fast-curing adhesive that polymerizes at room

temperature.[1][2] It is primarily composed of methyl cyanoacrylate and is specifically designed

for bonding metal surfaces, although it also forms strong bonds with a wide variety of other

materials, including most plastics and rubbers.[1][2][3] The curing process is initiated by the

presence of moisture on the substrate surfaces.[3][4]

Factors Influencing Cure Time
The cure time of Permabond 910 is not a single value but is influenced by several factors.

Understanding these variables is critical for achieving consistent and reliable bonding in a

laboratory setting. The primary factors include:

Substrate Type: The chemical nature of the bonding surfaces significantly affects cure

speed.
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Temperature: Ambient temperature and the temperature of the substrates play a crucial role

in the polymerization rate.

Humidity: As moisture initiates the curing process, the level of relative humidity (RH) in the

environment is a key factor.

Bond Gap: The distance between the two surfaces being bonded can impact the time

required for a full cure.

Use of Accelerators: The application of an accelerator can dramatically reduce the cure time.

Cure Time Data
The following tables summarize the available quantitative data on the cure time of Permabond
910 under different conditions.

Fixture Time on Various Substrates at Ambient
Conditions
Fixture time is defined as the time required for the adhesive to develop sufficient strength to

allow the bonded assembly to be handled without compromising the integrity of the bond. The

following data is based on ambient room temperature (approximately 20-25°C) and unspecified

but typical laboratory humidity levels.
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Substrate Fixture Time (seconds)

Steel 10 - 15[1][5]

Aluminum 10 - 15

Brass 10 - 15

Stainless Steel 10 - 15

Buna N Rubber 10 - 15[1][5]

Phenolic 10 - 15[1][5]

ABS 10 - 15

PVC 10 - 15

Polycarbonate 10 - 15

A full cure, where the adhesive reaches its maximum bond strength, is typically achieved within

24 hours at room temperature.[5]

Effect of Temperature and Humidity on Cure Time
While specific quantitative data for Permabond 910 across a range of temperatures and

humidity is not readily available in public literature, the general behavior of methyl

cyanoacrylate adhesives provides a strong indication of the expected trends.

Condition Effect on Cure Time

Higher Temperature Generally accelerates the cure rate.

Lower Temperature Generally slows down the cure rate.

Higher Relative Humidity Significantly accelerates the cure rate.

Lower Relative Humidity Significantly slows down the cure rate.

It is recommended to conduct preliminary tests under specific laboratory conditions to

determine the precise cure times for critical applications.
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Effect of Activators on Cure Time
The use of an accelerator, such as Permabond QFS 16, can significantly reduce the cure time

of Permabond 910, especially on acidic surfaces or in large bond gaps.[1][2][6]

Condition Fixture Time on Steel (seconds)

Without Activator 10 - 15

With Permabond QFS 16 < 5

Experimental Protocols
The following are detailed methodologies for key experiments related to determining the cure

time of Permabond 910.

Protocol for Determining Fixture Time
Objective: To determine the time required for Permabond 910 to achieve handling strength on

a specific substrate.

Materials:

Permabond 910 adhesive

Substrate materials (e.g., steel, aluminum, plastic coupons)

Solvent for cleaning (e.g., isopropanol, acetone)

Lint-free wipes

Timer or stopwatch

Apparatus for applying a small, consistent load

Procedure:

Surface Preparation: Thoroughly clean the substrate surfaces with a suitable solvent to

remove any oil, grease, or other contaminants. Allow the solvent to fully evaporate.
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Adhesive Application: Apply a single drop of Permabond 910 to one of the substrate

surfaces.

Assembly: Immediately bring the two substrates together, ensuring proper alignment. Apply

firm, consistent pressure to spread the adhesive into a thin, uniform layer.

Timing: Start the timer as soon as the substrates are joined.

Testing for Fixture: At regular, short intervals (e.g., every 2-3 seconds), gently attempt to

move the substrates relative to each other. The point at which the bond is strong enough to

resist this gentle force is the fixture time.

Record Data: Record the fixture time for the specific substrate. Repeat the experiment at

least three times to ensure reproducibility.

Protocol for Evaluating the Effect of Temperature on
Cure Time
Objective: To quantify the effect of different ambient temperatures on the fixture time of

Permabond 910.

Materials:

Same materials as in Protocol 4.1.

Temperature-controlled chamber or incubator.

Procedure:

Conditioning: Place the Permabond 910 adhesive and substrate materials in the

temperature-controlled chamber set to the desired test temperature (e.g., 5°C, 15°C, 25°C,

35°C) for at least one hour to allow them to reach thermal equilibrium.

Experimentation: While inside the temperature-controlled chamber, follow the procedure

outlined in Protocol 4.1 to determine the fixture time.

Data Collection: Record the fixture time for each temperature point.
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Analysis: Plot a graph of fixture time versus temperature to visualize the relationship.

Visualizations
Factors Influencing Permabond 910 Cure Time

Factors Influencing Permabond 910 Cure Time

Cure Time

Substrate Type Temperature Relative Humidity Bond Gap Use of Activator

Click to download full resolution via product page

Caption: Key factors that influence the cure time of Permabond 910 adhesive.

Experimental Workflow for Determining Fixture Time
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Experimental Workflow for Determining Fixture Time
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Caption: A flowchart outlining the experimental steps to determine fixture time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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